Cas no 59551-62-1 (Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate)

• Product Name: Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate
• CAS No: 59551-62-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1074260
• Update Time: 2025-08-05

Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate
• ethyl (Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate
• AC1LGBWM
• AC1NY1T8
• ethylcyanohydroxyphenylpropenoate
• HMS1673F02
• MolPort-000-248-990
• ST089477

• Inchi： 1S/C12H11NO3/c1-2-16-12(15)10(8-13)11(14)9-6-4-3-5-7-9/h3-7,14H,2H2,1H3/b11-10-
• InChI Key： GHLQWWRVTBXSRX-KHPPLWFESA-N
• SMILES： O(C(/C(/C#N)=C(/C1C=CC=CC=1)\O)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate

Comprehensive Guide to Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate (CAS No. 59551-62-1)

Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate (CAS No. 59551-62-1) is a versatile organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a cyano and hydroxy functional group, plays a crucial role in synthetic chemistry due to its unique reactivity. Researchers and industries value this compound for its ability to serve as a key intermediate in the synthesis of more complex molecules.

The chemical structure of Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate includes a phenyl ring, which enhances its stability and reactivity in various chemical reactions. The presence of the Z-configuration (cis) in the double bond is particularly significant, as it influences the compound's stereochemistry and interaction with other molecules. This feature makes it valuable in asymmetric synthesis, a growing area of interest in modern organic chemistry.

One of the most common applications of Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate is in the development of pharmaceutical intermediates. Its reactive sites allow for further functionalization, making it a preferred choice for drug discovery programs. Recent trends in green chemistry have also highlighted the compound's potential in environmentally friendly synthesis routes, aligning with global sustainability goals.

In the agrochemical sector, Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate is explored for its role in creating novel crop protection agents. The increasing demand for efficient and safe pesticides has driven research into derivatives of this compound, particularly those with enhanced bioactivity and lower environmental impact. This aligns with the current focus on sustainable agriculture and reduced chemical footprints.

The synthesis of Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate typically involves a Knoevenagel condensation reaction, a well-established method in organic chemistry. This process is favored for its high yield and relatively mild reaction conditions. Recent advancements in catalytic methods have further optimized the production of this compound, reducing waste and energy consumption—key factors in modern chemical manufacturing.

From a commercial perspective, the global market for Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate is expanding, driven by its diverse applications. Pharmaceutical companies and research institutions are the primary consumers, utilizing the compound in the development of new therapeutic agents. The rise of custom synthesis services has also increased accessibility to this chemical, enabling smaller laboratories to incorporate it into their research projects.

Quality control is paramount when working with Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify purity and confirm structural integrity. These methods ensure that the compound meets the stringent requirements of pharmaceutical and agrochemical applications, where even minor impurities can significantly impact performance.

Storage and handling of Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when handling any chemical substance.

Future research directions for Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate include exploring its potential in material science applications. The compound's unique structural features may lend themselves to the development of novel polymers or functional materials. Additionally, investigations into its biological activity could uncover new therapeutic possibilities, particularly in areas like anti-inflammatory or antimicrobial agents.

For researchers seeking alternatives or derivatives, several structurally related compounds exist that share similar reactivity profiles. These include various ethyl cyanoacrylate derivatives and phenyl-substituted analogs, which may offer different selectivity or improved properties for specific applications. The choice among these options depends on the desired outcome of the synthetic pathway.

The environmental fate of Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate is an area of ongoing study. While the compound is not considered persistent in the environment, its degradation products and potential ecological impacts are being evaluated. This research is particularly relevant given the increasing emphasis on green chemistry principles and sustainable chemical practices across industries.

In conclusion, Ethyl (2Z)-2-cyano-3-hydroxy-3-phenylprop-2-enoate (CAS No. 59551-62-1) represents an important building block in modern synthetic chemistry. Its versatility, combined with ongoing research into new applications, ensures its continued relevance in pharmaceutical and agrochemical development. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool for chemists and researchers worldwide.